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Compound of Interest

Compound Name: Dimethyl hexadecanedioate

Cat. No.: B102918 Get Quote

An In-depth Technical Guide to Dimethyl Hexadecanedioate

Introduction
Dimethyl hexadecanedioate, also known as dimethyl thapsate, is the dimethyl ester of

hexadecanedioic acid. Its chemical structure consists of a 16-carbon linear aliphatic chain with

methyl ester groups at both ends.[1] This structure imparts both hydrophobic (from the long

hydrocarbon chain) and hydrophilic (from the polar ester groups) characteristics to the

molecule.[1] It is utilized in various industrial applications, including as a plasticizer in polymer

formulations to enhance flexibility and durability, and as an ingredient in synthetic paints,

resins, and coatings.[1][2] In the pharmaceutical industry, it can also be found in certain

medicines and skincare products.[2]

Physical Properties
Dimethyl hexadecanedioate is typically a white to pale yellow crystalline powder or liquid,

depending on the ambient temperature, and possesses a mild odor.[1] A summary of its key

physical properties is presented in the table below.
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Property Value Reference(s)

Molecular Formula C₁₈H₃₄O₄ [1][3][4]

Molecular Weight 314.46 g/mol [3][4][5][6]

Appearance
White to pale yellow crystalline

powder or liquid
[1][2][7]

Melting Point
53 °C (with a reported range of

40-55 °C)
[2][6]

Boiling Point
351.3 °C at 760 mmHg; 172 °C

at 1 mmHg
[1][6]

Density
Approximately 0.945 g/cm³

(predicted)
[2][6]

Solubility

Insoluble in water; soluble in

organic solvents such as

alcohols, ethers, and ketones.

[2][8]

Flash Point 157.5 °C [1][6]

Chemical Properties
The chemical behavior of dimethyl hexadecanedioate is primarily dictated by the ester

functional groups.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.vulcanchem.com/product/vc21069587
https://www.medchemexpress.com/dimethyl-hexadecanedioate.html
https://www.larodan.com/product/dimethyl-hexadecanedioate/
https://www.medchemexpress.com/dimethyl-hexadecanedioate.html
https://www.larodan.com/product/dimethyl-hexadecanedioate/
https://www.chemeo.com/cid/60-057-2/Hexadecanedioic-acid-dimethyl-ester
https://www.echemi.com/products/pd180521145478-dimethyl-hexadecanedioate.html
https://www.vulcanchem.com/product/vc21069587
https://www.chembk.com/en/chem/Hexadecanedioic%20acid,dimethyl%20ester
https://cymitquimica.com/products/3B-D3554/dimethyl-hexadecanedioate/
https://www.chembk.com/en/chem/Hexadecanedioic%20acid,dimethyl%20ester
https://www.echemi.com/products/pd180521145478-dimethyl-hexadecanedioate.html
https://www.vulcanchem.com/product/vc21069587
https://www.echemi.com/products/pd180521145478-dimethyl-hexadecanedioate.html
https://www.chembk.com/en/chem/Hexadecanedioic%20acid,dimethyl%20ester
https://www.echemi.com/products/pd180521145478-dimethyl-hexadecanedioate.html
https://www.chembk.com/en/chem/Hexadecanedioic%20acid,dimethyl%20ester
https://www.chembk.com/en/chem/Hexadecadioic%20acid,%20dimethyl%20ester
https://www.vulcanchem.com/product/vc21069587
https://www.echemi.com/products/pd180521145478-dimethyl-hexadecanedioate.html
https://www.benchchem.com/product/b102918?utm_src=pdf-body
https://www.vulcanchem.com/product/vc21069587
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Description Reference(s)

Stability

The compound is relatively

stable under standard

conditions but can decompose

at high temperatures or upon

exposure to light.

[2][8]

Reactivity

As a diester, it can undergo

hydrolysis under acidic or

basic conditions to yield

hexadecanedioic acid and

methanol. It is also susceptible

to transesterification reactions.

The long hydrocarbon chain

can introduce steric hindrance,

which may affect its reaction

kinetics compared to shorter-

chain diesters.

[1]

Synthesis and Reactions
The most common method for synthesizing dimethyl hexadecanedioate is through the

esterification of hexadecanedioic acid with methanol, typically in the presence of an acid

catalyst and heat.[1]

General Synthesis Workflow
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A diagram illustrating the general workflow for the synthesis of Dimethyl Hexadecanedioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b102918?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc21069587
https://www.chembk.com/en/chem/Hexadecanedioic%20acid,dimethyl%20ester
https://www.medchemexpress.com/dimethyl-hexadecanedioate.html
https://www.larodan.com/product/dimethyl-hexadecanedioate/
https://www.chemeo.com/cid/60-057-2/Hexadecanedioic-acid-dimethyl-ester
https://www.chemeo.com/cid/60-057-2/Hexadecanedioic-acid-dimethyl-ester
https://www.echemi.com/products/pd180521145478-dimethyl-hexadecanedioate.html
https://cymitquimica.com/products/3B-D3554/dimethyl-hexadecanedioate/
https://www.chembk.com/en/chem/Hexadecadioic%20acid,%20dimethyl%20ester
https://www.benchchem.com/product/b102918#physical-and-chemical-properties-of-dimethyl-hexadecanedioate
https://www.benchchem.com/product/b102918#physical-and-chemical-properties-of-dimethyl-hexadecanedioate
https://www.benchchem.com/product/b102918#physical-and-chemical-properties-of-dimethyl-hexadecanedioate
https://www.benchchem.com/product/b102918#physical-and-chemical-properties-of-dimethyl-hexadecanedioate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b102918?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

